Cas no 646054-53-7 ([1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)-
• CAS No: 646054-53-7
• MF: C₁₉H₁₅F₃N₂O
• MW: 344.330415010452
• CID: 421794
• PubChem ID: 71379515
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 4'-(4-aminophenoxy)-3'-(trifluoromethyl)-
• 4-[4-(4-aminophenoxy)-3-(trifluoromethyl)phenyl]aniline
• 646054-53-7
• DTXSID30802074
• 4'-(4-Aminophenoxy)-3'-(trifluoromethyl)[1,1'-biphenyl]-4-amine

• Inchi： 1S/C19H15F3N2O/c20-19(21,22)17-11-13(12-1-4-14(23)5-2-12)3-10-18(17)25-16-8-6-15(24)7-9-16/h1-11H,23-24H2
• InChI Key： JNEWCSMFQFKCOT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(=CC=1)N)OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 344.11375
• Monoisotopic Mass: 344.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27